![molecular formula C18H23N3O5S B2744427 3-((1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine CAS No. 1797063-88-7](/img/structure/B2744427.png)
3-((1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-((1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. It also has a piperidine ring, which is a six-membered ring with one nitrogen atom . The molecule also contains a sulfonyl group attached to the piperidine ring and a dimethoxyphenyl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the nitrogen atoms in the pyridazine and piperidine rings would add to the polarity of the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the sulfonyl and dimethoxyphenyl groups. For instance, the sulfonyl group could potentially undergo reactions with nucleophiles . The dimethoxyphenyl group could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the nitrogen atoms in the pyridazine and piperidine rings would likely make the compound somewhat polar . The presence of the sulfonyl group could potentially make the compound acidic .Scientific Research Applications
Anticancer Agents
Piperidine derivatives have shown promise as potential anticancer agents. Researchers have designed compounds based on the piperidine scaffold to inhibit specific kinases involved in cancer progression. For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives demonstrated dual inhibition against Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Chemical Biology and Drug Discovery
Researchers use piperidine-containing compounds as tools in chemical biology studies and high-throughput screening for drug discovery. Their diverse reactivity and biological activity make them valuable in identifying potential drug candidates.
Future Directions
Mechanism of Action
Target of Action
The compound “3-((1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine” is a piperidine derivative . Piperidine derivatives are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals . .
Mode of Action
It’s known that piperidine derivatives can act as inhibitors for certain kinases . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors
Biochemical Pathways
Piperidine derivatives are known to have diverse pharmacological activities, which suggests they may interact with multiple biochemical pathways .
Result of Action
Piperidine derivatives are known to have diverse pharmacological activities, suggesting they may have multiple molecular and cellular effects .
properties
IUPAC Name |
3-[1-(3,4-dimethoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyridazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O5S/c1-13-4-7-18(20-19-13)26-14-8-10-21(11-9-14)27(22,23)15-5-6-16(24-2)17(12-15)25-3/h4-7,12,14H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWHUYRKDJZHAOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.